![molecular formula C20H19FN2O4S2 B3982620 N-(4-{[(2,5-dimethylphenyl)amino]sulfonyl}phenyl)-4-fluorobenzenesulfonamide](/img/structure/B3982620.png)
N-(4-{[(2,5-dimethylphenyl)amino]sulfonyl}phenyl)-4-fluorobenzenesulfonamide
Overview
Description
N-(4-{[(2,5-dimethylphenyl)amino]sulfonyl}phenyl)-4-fluorobenzenesulfonamide, commonly known as DAS181, is a novel drug that has gained significant attention in the scientific community due to its potential in treating respiratory viral infections.
Mechanism of Action
DAS181 works by cleaving sialic acid receptors on the surface of host cells, which are necessary for viral attachment and entry. This prevents the virus from entering and infecting host cells, thereby inhibiting viral replication. DAS181 is unique in that it targets the host cell rather than the virus itself, which makes it less likely to develop resistance.
Biochemical and Physiological Effects:
DAS181 has been shown to be well-tolerated in both in vitro and in vivo studies. In animal studies, DAS181 has been shown to effectively reduce viral titers and improve clinical outcomes in mice infected with influenza virus. Additionally, DAS181 has been shown to have a favorable safety profile, with no significant adverse effects observed in animal studies.
Advantages and Limitations for Lab Experiments
One of the main advantages of using DAS181 in lab experiments is its broad-spectrum activity against various strains of influenza virus, including those that are resistant to current antiviral drugs. Additionally, DAS181 targets the host cell rather than the virus itself, which makes it less likely to develop resistance. However, one limitation of using DAS181 in lab experiments is its high cost, which may limit its availability to researchers.
Future Directions
There are several future directions for DAS181 research, including exploring its potential in treating other respiratory viral infections, such as coronavirus disease 2019 (COVID-19). Additionally, further studies are needed to determine the optimal dosing and administration of DAS181 in humans. Finally, the development of more cost-effective synthesis methods for DAS181 may increase its availability to researchers and clinicians.
Scientific Research Applications
DAS181 has been extensively studied for its potential in treating respiratory viral infections, including influenza, parainfluenza, and respiratory syncytial virus (RSV). In vitro studies have shown that DAS181 can effectively inhibit viral replication by cleaving sialic acid receptors on the surface of host cells, which are necessary for viral attachment and entry. Additionally, DAS181 has been shown to have broad-spectrum activity against various strains of influenza virus, including those that are resistant to current antiviral drugs.
properties
IUPAC Name |
N-(2,5-dimethylphenyl)-4-[(4-fluorophenyl)sulfonylamino]benzenesulfonamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H19FN2O4S2/c1-14-3-4-15(2)20(13-14)23-29(26,27)19-11-7-17(8-12-19)22-28(24,25)18-9-5-16(21)6-10-18/h3-13,22-23H,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OXLNKVRARBMNQL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)C)NS(=O)(=O)C2=CC=C(C=C2)NS(=O)(=O)C3=CC=C(C=C3)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H19FN2O4S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
434.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.